Cas no 72578-56-4 (2-Amino-1-(4-fluorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile)

• Product Name: 2-Amino-1-(4-fluorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile
• CAS No: 72578-56-4
• MF: C₁₃H₁₂FN₃
• MW: 229.252885818481
• CID: 1084937
• PubChem ID: 13072955
• Update Time: 2025-04-20

2-Amino-1-(4-fluorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(4-fluorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile
• 72578-56-4
• SCHEMBL11340409
• AKOS005621618
• STK786361

• Inchi： 1S/C13H12FN3/c1-8-9(2)17(13(16)12(8)7-15)11-5-3-10(14)4-6-11/h3-6H,16H2,1-2H3
• InChI Key： NMNGGCUKSMSBEK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(=C(C#N)C(C)=C1C)N

Computed Properties

• Exact Mass: 229.10152556g/mol
• Monoisotopic Mass: 229.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.7Ų